Cas no 852135-99-0 (N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide)

• Product name: N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 852135-99-0
• MF: C₂₁H₁₇N₅O₄S
• MW: 435.455782651901
• CID: 6278541
• PubChem ID: 27461405

N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide
• SR-01000130419-1
• F0650-0431
• 852135-99-0
• N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• AKOS001835825
• N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide
• SR-01000130419

• Inchi： 1S/C21H17N5O4S/c1-12-19(20(28)23-16-7-4-6-15(10-16)22-13(2)27)31-21-24-18(11-25(12)21)14-5-3-8-17(9-14)26(29)30/h3-11H,1-2H3,(H,22,27)(H,23,28)
• InChI Key： WIBMZJVUIAHLIX-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=C(C=2)NC(C)=O)=O)=C(C)N2C=C(C3C=CC=C(C=3)[N+](=O)[O-])N=C12

Computed Properties

• Exact Mass: 435.10012521g/mol
• Monoisotopic Mass: 435.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide

Comprehensive Overview of N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852135-99-0)

The compound N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, identified by its CAS No. 852135-99-0, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the imidazo[2,1-b][1,3]thiazole family, a class of nitrogen- and sulfur-containing heterocycles known for their diverse biological activities. The presence of both acetamido and nitrophenyl substituents in its structure enhances its potential as a scaffold for designing novel therapeutic agents.

In recent years, the search for small-molecule inhibitors targeting specific enzymes or receptors has become a hot topic in pharmaceutical research. The unique structural features of N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide make it a promising candidate for modulating key biological pathways. Researchers are particularly interested in its potential applications in cancer therapy, inflammatory diseases, and neurological disorders, given the growing demand for innovative treatments in these areas.

The synthesis of CAS No. 852135-99-0 involves multi-step organic reactions, including condensation and cyclization processes, to construct the imidazo[2,1-b][1,3]thiazole core. The compound's nitrophenyl group contributes to its electron-withdrawing properties, which can influence its binding affinity to biological targets. Meanwhile, the acetamido moiety may enhance solubility and pharmacokinetic properties, addressing common challenges in drug development.

From a drug discovery perspective, the compound's structure-activity relationship (SAR) is a critical area of investigation. Scientists are exploring how modifications to its imidazo[2,1-b][1,3]thiazole scaffold or its substituents could optimize its efficacy and selectivity. This aligns with the broader trend of rational drug design, where computational tools like molecular docking and QSAR modeling are employed to predict biological activity.

Another emerging application of N-(3-acetamidophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide lies in chemical biology, where it serves as a probe to study enzyme mechanisms or protein-protein interactions. Its fluorescent or chromophoric properties, derived from the nitrophenyl group, could facilitate bioimaging or assay development, making it valuable for both academic and industrial research.

In summary, CAS No. 852135-99-0 represents a versatile and pharmacologically relevant compound with broad potential in medicinal chemistry and biomedical research. Its unique structure and functional groups position it as a valuable tool for addressing unmet medical needs and advancing our understanding of complex biological systems.